Cas no 941888-57-9 (methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate
• CAS No: 941888-57-9
• MF: C₂₁H₂₁NO₆S₂
• MW: 447.524543523788
• CID: 5441471
• PubChem ID: 16832148
• Update Time: 2025-05-18

methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• STL095656
• AKOS004986008
• F3222-0415
• methyl 3-(N-(3,5-dimethoxyphenyl)sulfamoyl)-4-(p-tolyl)thiophene-2-carboxylate
• 941888-57-9
• methyl 3-[(3,5-dimethoxyphenyl)sulfamoyl]-4-(4-methylphenyl)thiophene-2-carboxylate
• methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

• Inchi： 1S/C21H21NO6S2/c1-13-5-7-14(8-6-13)18-12-29-19(21(23)28-4)20(18)30(24,25)22-15-9-16(26-2)11-17(10-15)27-3/h5-12,22H,1-4H3
• InChI Key： YRKNPEZRRQAWRL-UHFFFAOYSA-N
• SMILES： S(C1=C(C(=O)OC)SC=C1C1C=CC(C)=CC=1)(NC1C=C(C=C(C=1)OC)OC)(=O)=O

Computed Properties

• Exact Mass: 447.08102974g/mol
• Monoisotopic Mass: 447.08102974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 128Ų

Additional information on methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate

Professional Introduction to Methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941888-57-9)

Methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate, identified by its CAS number 941888-57-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides and thiophene derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate consists of a thiophene core substituted with various functional groups. The presence of a sulfamoyl group at the 3-position and a carboxylate ester at the 2-position, along with dimethoxy and methyl substituents on the aromatic rings, contributes to its unique chemical properties and biological interactions. Such structural features are often exploited to modulate the pharmacokinetic and pharmacodynamic profiles of drug candidates.

In recent years, there has been a growing interest in thiophene derivatives due to their role as key scaffolds in the development of novel therapeutic agents. The compound methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate has been investigated for its potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial treatments. Its sulfonamide moiety is particularly noteworthy, as sulfonamides are known for their broad spectrum of biological activities.

One of the most compelling aspects of methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate is its ability to interact with biological targets in a highly specific manner. The dimethoxy and methyl substituents on the aromatic rings enhance its binding affinity to certain enzymes and receptors, which is crucial for developing drugs with high efficacy and low toxicity. This specificity has made it a valuable candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of thiophene derivatives in the development of novel antibiotics. The structural motifs present in methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate have shown promise in inhibiting bacterial growth by targeting essential metabolic pathways. This has opened up new avenues for the development of next-generation antibiotics that can combat drug-resistant strains.

The synthesis of methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions and other transition metal-catalyzed processes has significantly improved the efficiency of its synthesis.

The pharmacological profile of methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by inhibiting key pro-inflammatory cytokines. Additionally, its ability to modulate immune responses has made it a promising candidate for treating autoimmune diseases.

The compound's interaction with biological targets has been further elucidated through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its mechanism of action, which is essential for optimizing its therapeutic potential. Understanding these interactions at the molecular level has also helped in designing analogs with improved properties.

The future prospects of methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate in drug development are vast. Ongoing research is focused on exploring its potential in treating neurodegenerative diseases, where sulfonamide derivatives have shown significant promise. Additionally, its role in cancer therapy is being investigated, particularly in targeting specific oncogenic pathways.

In conclusion, methyl 3-(3,5-dimethoxyphenyl)sulfamoyl-4-(4-methylphenyl)thiophene-2-carboxylate (CAS No. 941888-57-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.